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Compound of Interest

Compound Name: Isocycloseram

Cat. No.: B6618531

An In-depth Technical Guide to Isocycloseram (CAS Number: 2061933-85-3)

Abstract

Isocycloseram is a novel, broad-spectrum insecticide and acaricide belonging to the
isoxazoline chemical class.[1][2][3] It is distinguished by its unique mode of action, targeting the
gamma-aminobutyric acid (GABA) receptor at a site distinct from other insecticides like fiproles
and cyclodienes.[3][4] This technical guide provides a comprehensive overview of
Isocycloseram's physicochemical properties, mechanism of action, detailed experimental
protocols for its analysis, and a summary of its toxicological profile, intended for researchers,
scientists, and professionals in drug and pesticide development.

Physicochemical Properties

Isocycloseram is an off-white, solid powder with a sweetish odor at room temperature. Itis a
diastereoisomeric mixture, primarily composed of 80-100% of the (5S,4R)-isomer, which is the
most active, and 0-20% of the (5R,4R), (5R,4S), and (5S,4S) isomers. The compound exhibits
very low water solubility but is soluble in several organic solvents. Its high log KOW value
indicates a potential for bioaccumulation in fatty matrices. Key physicochemical data are
summarized in the table below.

Table 1: Physicochemical Properties of Isocycloseram
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Property

Value

Source(s)

CAS Number

2061933-85-3

Molecular Formula

C23H19CI2FaN304

Molecular Weight

548.3 g/mol

IUPAC Name

Mixture of 80—100% 4-[(5S)-5-
(3,5-dichloro-4-fluorophenyl)-5-
(trifluoromethyl)-4,5-dihydro-
1,2-oxazol-3-yl]-N-[(4R)-2-
ethyl-3-oxo-1,2-oxazolidin-4-
yl]-2-methylbenzamide and
20-0% of the (5R,4R), (5R,4S)
and (5S,4S) isomers.

Appearance

Off-white solid powder with a

sweetish odor.

Melting Point

138.9 °C (Pure Active
Ingredient, 98.4% purity) 135.3
°C (Technical Grade, 96.9%

purity)

Boiling Point

Decomposes from ~178 °C
(Technical Grade) to ~212 °C
(Pure).

Water Solubility

1.2 mg/L at 20 °C.

Organic Solvent Solubility

Dichloromethane: 400 g/L
Acetone: 270 g/L Ethyl
acetate: 190 g/L Methanol: 75
g/L Toluene: 33 g/L n-Octanol:
17 g/L Hexane: 39 mg/L

Partition Coefficient (log Kow)

5.0 (at 20°C, Pure) 4.9 (at
25°C, Technical Grade)

Vapor Pressure

<6.2 x 10~¢ Pa at 20-25 °C.
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. L No dissociation observed
Dissociation Constant (pKa)
between pH 2 and 12.

Mechanism of Action

Isocycloseram is classified by the Insecticide Resistance Action Committee (IRAC) in Group
30 as a GABA-gated chloride channel allosteric modulator. Its mechanism of action involves
the non-competitive antagonism of the invertebrate GABA receptor.

Signaling Pathway

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the insect
central nervous system. When GABA binds to its receptor, it opens a chloride ion (Cl~) channel,
leading to an influx of chloride ions. This hyperpolarizes the neuron, making it less likely to fire
an action potential, thus inhibiting nerve impulses.

Isocycloseram acts by binding to a unique site on the GABA receptor, distinct from the binding
sites of GABA itself, fiproles, or cyclodienes. This allosteric binding locks the receptor in a non-
conducting state, preventing the influx of chloride ions even when GABA is present. The
disruption of inhibitory signaling leads to uncontrolled neuronal firing, hyperexcitation of the
nervous system, paralysis, and ultimately, the death of the insect.
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Caption: Mechanism of action of Isocycloseram on the GABA receptor.

Experimental Protocols
Determination of Isocycloseram by HPLC

This protocol outlines the determination of Isocycloseram by reversed-phase high-
performance liquid chromatography (HPLC) with UV detection.

Objective: To quantify the concentration of Isocycloseram in a sample.

Principle: The sample is dissolved in acetonitrile, separated on a C18 column, and detected by
a UV spectrophotometer at 265 nm. Quantification is achieved using an external standard.

Apparatus:
e High-Performance Liquid Chromatograph with a UV spectrophotometric detector.

* Injection system capable of injecting 5 pL.
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Stainless steel column (100 x 4.6 mm i.d.) packed with Kinetex C18, 2.6 um, or equivalent.

Ultrasonic bath.

Volumetric flasks (50 mL, 100 mL).

Syringe filters (PTFE, 0.45 pum).
Reagents:

o Acetonitrile (HPLC grade).

» Isocycloseram reference standard.
Procedure:

o Chromatographic Conditions:

o

Column Temperature: 40 °C

[¢]

Mobile Phase: Water / Acetonitrile / Methanol = 25/50/25 (v/viv)

Flow Rate: 1.0 mL/min

o

[e]

Detector Wavelength: 265 nm

o

Injection Volume: 5 pL

[¢]

Approximate Retention Time: 5.3 min
 Calibration Solution Preparation:

o Accurately weigh (to the nearest 0.1 mg) 45-55 mg of Isocycloseram reference standard
into a 100 mL volumetric flask.

o Add approximately 60 mL of acetonitrile and sonicate for 5 minutes or until fully dissolved.

o Cool to ambient temperature and dilute to volume with acetonitrile.
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o Pipette 10.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with

acetonitrile.

o Filter through a 0.45 um PTFE filter if necessary. Prepare in duplicate (Solutions CA and
CB).

o Sample Preparation (Technical Grade):

o Accurately weigh (to the nearest 0.1 mg) 45-55 mg of the sample into a 100 mL
volumetric flask.

o Follow the same dissolution and dilution steps as for the calibration solution. Prepare in
duplicate (Solutions SA and SB).

o Determination:

o Inject 5 pL of calibration solution CA until the response factors of two consecutive
injections differ by less than 1%.

o Inject solution CB; the response factor should not deviate by more than 5% from CA.

o Inject 5 pL of each sample solution (SA, SB) and record the peak areas.

Residue Analysis in Cabbage and Soil by QUEChERS-
HPLC

This protocol describes the extraction and cleanup of Isocycloseram residues from vegetable

and soil matrices for HPLC analysis.
Objective: To determine Isocycloseram residue levels in cabbage and soil.

Principle: The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is used
to extract the analyte with acetonitrile, followed by a cleanup step using dispersive solid-phase
extraction (d-SPE) for the cabbage matrix. The soil extract does not require the cleanup step.

Apparatus:

e Homogenizer.
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e Centrifuge.

e HPLC system as described in Protocol 3.1.

Reagents:

o Acetonitrile (HPLC grade).

e C18 and graphitized carbon black (GCB) sorbents for d-SPE.
Procedure:

o Extraction:

[¢]

Homogenize a representative sample of cabbage or soil.

[e]

Weigh a subsample into a centrifuge tube.

Add acetonitrile as the extraction solvent.

o

[¢]

Shake vigorously to ensure thorough extraction.

[¢]

Centrifuge to separate the solid and liquid phases.

e Cleanup (Cabbage Matrix Only):

o

Take an aliquot of the acetonitrile supernatant from the cabbage extract.

[¢]

Add C18 and GCB sorbents to the aliquot.

[¢]

Vortex to mix, then centrifuge to pellet the sorbents.

[e]

The resulting supernatant is ready for HPLC analysis.
e Analysis:

o Analyze the final extracts (cleaned for cabbage, direct for soil) using the HPLC method
detailed in Protocol 3.1.
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o Average recoveries for this method have been reported in the range of 91.81-109.95% for
cabbage and 89.89-104.08% for soil.

Experimental Workflows
HPLC Analysis Workflow

The logical flow for quantifying Isocycloseram via HPLC is depicted below.

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b6618531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6618531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Prepare Calibration Set Up HPLC System
Solutions (CA, CB) (Column, Mobile Phase, etc.)

Y

Prepare Sample
Solutions (SA, SB)

System Equilibration
Inject CA until stable

Y

Inject Standards & Samples
(5 pL injections)

'

Data Acquisition
(Chromatogram Peak Areas)

Calculate Concentration

Click to download full resolution via product page

Caption: General workflow for HPLC analysis of Isocycloseram.
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In-Vivo Metabolism Study Workflow

The following diagram illustrates a generalized workflow for studying the metabolism of
Isocycloseram in a model organism, such as a rat.
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Caption: Workflow for an Isocycloseram metabolism study.
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Toxicological Summary

A comprehensive set of toxicological studies has been conducted for Isocycloseram. It
exhibits very low acute oral toxicity in mammals. It is not considered to be genotoxic based on
in-vitro and in-vivo tests. The primary target organs identified in repeat-dose oral studies in rats

were the testes, epididymides, and liver.

Table 2: Summary of Toxicological Endpoints for Isocycloseram

Study Type Species Result Source(s)
Acute Oral Toxicity Rat LDso > 5000 mg/kg bw

Low toxicity (Catego
Acute Dermal Toxicity Rat Y ( 9o

V)
Acute Inhalation Rat Low toxicity (Category

a

Toxicity V)
Skin Irritation Rabbit Not an irritant
Eye Irritation Rabbit Slightly irritating

Skin Sensitization

Potential to be a skin

sensitizer

Genotoxicity

In-vitro & In-vivo

Negative results;
unlikely to be

genotoxic

No evidence of

Neurotoxicity Rat neurotoxicity up to the
highest doses tested.
Developmental Rat NOAEL (fetal) = 7.5
a
Toxicity mg/kg bw/day
] o Target organs: testes
Reproductive Toxicity Rat )
and liver.
Chronic Toxicity (2- No evidence of
Rat

year)

carcinogenicity.
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Conclusion

Isocycloseram is a potent isoxazoline insecticide with a novel mode of action that makes it a
valuable tool for managing a broad spectrum of pests, particularly where resistance to other
insecticide classes is a concern. Its physicochemical properties, characterized by low water
solubility and high lipophilicity, influence its environmental behavior and formulation
requirements. The analytical methods detailed herein provide robust means for its
guantification in various matrices. While toxicological assessments indicate low acute toxicity,
they also highlight specific target organs in chronic exposure scenarios, underscoring the
importance of appropriate handling and risk assessment. This guide provides foundational
technical information for professionals working with this active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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